Cas no 1248416-69-4 ((3-methyl-1-propoxycyclohexyl)methanamine)

• Product Name: (3-methyl-1-propoxycyclohexyl)methanamine
• CAS No: 1248416-69-4
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6349034
• PubChem ID: 62109417
• Update Time: 2025-05-20

(3-methyl-1-propoxycyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methyl-1-propoxycyclohexyl)methanamine
• AKOS011389012
• CS-0285993
• 1248416-69-4
• EN300-1143821

• Inchi： 1S/C11H23NO/c1-3-7-13-11(9-12)6-4-5-10(2)8-11/h10H,3-9,12H2,1-2H3
• InChI Key： RBUWODFKBVULGZ-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CN)CCCC(C)C1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (3-methyl-1-propoxycyclohexyl)methanamine

Introduction to (3-methyl-1-propoxycyclohexyl)methanamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-methyl-1-propoxycyclohexyl)methanamine (CAS No. 1248416-69-4) stands out as a compound of considerable interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its significance in contemporary research, and its potential future uses.

In the realm of organic chemistry, (3-methyl-1-propoxycyclohexyl)methanamine is a tertiary amine derivative with a cyclohexyl backbone substituted with a propoxy group at the 1-position and a methyl group at the 3-position. The presence of these functional groups imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The CAS number 1248416-69-4 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature.

The compound's structure is of particular interest due to its potential as a building block in the synthesis of more complex molecules. The cyclohexyl ring offers steric hindrance, which can be leveraged in designing molecules with specific biological activities. Additionally, the propoxy and methyl groups introduce polar and non-polar characteristics, respectively, which can influence solubility and interactions with biological targets.

Recent research has highlighted the importance of tertiary amines in drug discovery. These compounds often serve as key intermediates in the synthesis of active pharmaceutical ingredients (APIs) due to their ability to form stable complexes with other molecules. (3-methyl-1-propoxycyclohexyl)methanamine, with its versatile structure, has been explored in several synthetic pathways that aim to produce novel bioactive molecules.

One of the most promising applications of (3-methyl-1-propoxycyclohexyl)methanamine is in the development of new agrochemicals. The compound's ability to act as a precursor in the synthesis of herbicides and pesticides has been investigated by several research groups. These studies have shown that derivatives of this compound exhibit potent activity against various plant pathogens, making them potential candidates for future agricultural use.

The pharmaceutical industry has also shown interest in (3-methyl-1-propoxycyclohexyl)methanamine due to its potential as a pharmacophore. Pharmacophores are structural features that are critical for the biological activity of a drug molecule. The unique arrangement of atoms in this compound makes it an attractive candidate for further derivatization to develop new therapeutic agents.

Advanced computational methods have been employed to study the interactions between (3-methyl-1-propoxycyclohexyl)methanamine and biological targets. Molecular docking simulations have revealed that this compound can bind effectively to various enzymes and receptors, suggesting its potential as an inhibitor or modulator of these targets. Such findings are crucial for designing drugs with improved efficacy and reduced side effects.

In conclusion, (3-methyl-1-propoxycyclohexyl)methanamine (CAS No. 1248416-69-4) is a compound with significant potential in modern chemical research. Its unique structural features make it a valuable intermediate in synthetic chemistry, with applications ranging from agrochemicals to pharmaceuticals. Ongoing research continues to explore its full potential, promising exciting developments in the years to come.